Cas no 1089706-28-4 (1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one
• CAS No: 1089706-28-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD16742826
• CID: 2138560
• PubChem ID: 57515846
• Update Time: 2024-11-06

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethanone
• 1-(5-bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one
• NBDDFAKYVVDWPU-UHFFFAOYSA-N
• NE29238
• 5'-Bromo-3'-fluoro-2'-hydroxyacetophenone
• AT14690
• EN300-66641
• SCHEMBL1019833
• 1089706-28-4
• Z979488342
• DB-311077
• CS-0133078
• AKOS011655473
• 1-(5-Bromo-3-fluoro-2-hydroxyphenyl)ethan-1-one

• MDL： MFCD16742826
• Inchi： 1S/C8H6BrFO2/c1-4(11)6-2-5(9)3-7(10)8(6)12/h2-3,12H,1H3
• InChI Key： NBDDFAKYVVDWPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C)=O)C=1)O)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6